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CAS No.: 74565-11-0
Cat. No.: B12644890
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Introduction

Sprayable sunscreens offer a convenient and user-friendly method for sun protection. The
formulation of a stable and effective sprayable sunscreen, however, presents unique
challenges, including achieving a low viscosity for sprayability while ensuring adequate film
formation and sun protection factor (SPF). Finsolv TN (INCI: C12-15 Alkyl Benzoate) is a
highly versatile emollient ester that serves as an exceptional solvent for lipophilic active
ingredients, particularly UV filters.[1][2][3] Its ability to impart a light, non-greasy feel and its
excellent solubilizing properties make it an ideal candidate for sprayable sunscreen
formulations.[1][3][4]

These application notes provide a comprehensive, step-by-step guide to formulating a
sprayable sunscreen featuring Finsolv TN. The document outlines the formulation,
manufacturing procedure, and key experimental protocols for characterization, including SPF,
viscosity, and stability testing.
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Materials and Equipment

Materials:

Finsolv TN (C12-15 Alkyl Benzoate)

e Octocrylene (UVB Filter & Photostabilizer)

e Avobenzone (UVA Filter)

o Homosalate (UVB Filter)

e Octisalate (UVB Filter)

» Ethanol (Solvent/Carrier)

e Acrylates/C10-30 Alkyl Acrylate Crosspolymer (Rheology Modifier)

o Triethanolamine (pH Adjuster)

e Deionized Water

e Preservative (e.g., Phenoxyethanol)

» Fragrance (optional)

Equipment:

o Laboratory balance

Overhead stirrer with propeller blade

Homogenizer

Beakers

Water bath or heating mantle

pH meter
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Formulation

Viscometer (e.g., Brookfield viscometer)

Spray bottles for packaging and testing

SPF analyzer (in-vitro or access to in-vivo testing facilities)

Stability chambers (controlled temperature and humidity)

The following table provides a sample formulation for a broad-spectrum sprayable sunscreen
with an estimated SPF of 30.

Phase

Ingredient (INCI
Name)

% wiw

Function

A

Deionized Water

g.s. to 100

Vehicle

Acrylates/C10-30 Alkyl

Acrylate 0.20 Rheology Modifier
Crosspolymer
Finsolv TN (C12-15 ]
B 10.00 Solvent, Emollient
Alkyl Benzoate)
UVB Filter,
Octocrylene 7.00 N
Photostabilizer
Avobenzone 3.00 UVA Filter
Homosalate 10.00 UVB Filter
Octisalate 5.00 UVB Filter
C Ethanol 20.00 Solvent, Carrier
D Triethanolamine g.s. pH Adjuster
E Preservative 1.00 Preservative
Fragrance 0.10 Fragrance (optional)
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Manufacturing Procedure

e Phase A Preparation: In the main vessel, disperse the Acrylates/C10-30 Alkyl Acrylate
Crosspolymer in Deionized Water with moderate agitation until a uniform dispersion is
achieved.

o Phase B Preparation: In a separate vessel, combine the ingredients of Phase B (Finsolv TN,
Octocrylene, Avobenzone, Homosalate, and Octisalate). Heat to 40-50°C while mixing until
all solids are dissolved and the solution is clear.

» Emulsification: Slowly add Phase B to Phase A with continuous stirring. Increase the mixing
speed and homogenize for 5-10 minutes to form a uniform emulsion.

e Cooling and Phase C Addition: Begin cooling the emulsion to room temperature (below
35°C) with gentle stirring. Once cooled, add the Ethanol (Phase C) slowly to the batch.

» Neutralization and Final Additions: Adjust the pH of the formulation to 6.0-6.5 using
Triethanolamine (Phase D). Add the preservative and fragrance (Phase E) and mix until

uniform.

e Final Quality Control: Check the final pH and viscosity of the formulation.
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Phase B

Combine Finsolv TN and UV Filters

Phase A l

Disperse Acrylates Crosspolymer in Water Heat to 40-50°C and Mix

@siﬁcation: Add Phase B to Phase A with HomogenizD

Cool to < 35°C

Add Ethanol (Phase C)

l

Neutralize with Triethanolamine (Phase D)

l

Add Preservative and Fragrance (Phase E)

Final QC (pH, Viscosity)

Recruit Subjects (Skin Types I-11T) Apply Sunscreen (2.0 mg/cm?) H UVB Irradiation (Solar Simulator) H Assess Erythema (16-24h post-irradiation) }—»

Calculate SPF (MEDp / MEDu)
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Key Formulation Components

UV Filters Finsolv TN Rheology Modifier Emulsifier System

Solubilizes filters /Light, dry feel

Desired Product Attributes

gh SP Pleasant Aesthetics (Non-greasy) Low Viscosity (Sprayable) Good Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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